molecular formula C18H17FN2O3S B246366 2-(2-fluorophenyl)-N,N-dimethyl-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine

2-(2-fluorophenyl)-N,N-dimethyl-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine

Cat. No. B246366
M. Wt: 360.4 g/mol
InChI Key: WZGXXQAZQKHAFL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-fluorophenyl)-N,N-dimethyl-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine and drug development. This compound is also known by its chemical name, Fimasartan, and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

Fimasartan works by inhibiting the activity of angiotensin II, a hormone that causes vasoconstriction and increases blood pressure. By blocking the activity of angiotensin II, Fimasartan helps to relax blood vessels and lower blood pressure. This mechanism of action has been extensively studied and has been found to be highly effective in the treatment of hypertension.
Biochemical and Physiological Effects
Fimasartan has been found to have a number of biochemical and physiological effects. It has been shown to reduce blood pressure, improve endothelial function, and decrease inflammation. Fimasartan has also been found to have antioxidant properties, which may help to protect against oxidative stress and prevent the development of cardiovascular disease.

Advantages and Limitations for Lab Experiments

Fimasartan has a number of advantages for use in laboratory experiments. It is a highly pure compound that can be synthesized in large quantities, making it ideal for use in large-scale studies. Fimasartan is also highly stable, which allows for long-term storage and use in experiments over extended periods of time. However, Fimasartan also has some limitations, including its high cost and limited solubility in some solvents.

Future Directions

There are a number of future directions for research on Fimasartan. One area of interest is the development of new formulations of Fimasartan that may improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the long-term effects of Fimasartan on cardiovascular health and to identify any potential side effects or adverse reactions. Finally, Fimasartan may have potential applications in the treatment of other diseases beyond hypertension, and further research is needed to explore these possibilities.

Synthesis Methods

The synthesis method for Fimasartan involves the reaction of 2-fluoroaniline and 4-methylphenylsulfonyl chloride in the presence of a base to form 2-(2-fluorophenyl)-N,N-dimethyl-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine. This process has been optimized to produce high yields of pure Fimasartan, making it an ideal compound for scientific research.

Scientific Research Applications

Fimasartan has been extensively studied for its potential applications in medicine and drug development. It has been found to have potent antihypertensive effects, making it a promising candidate for the treatment of hypertension. Fimasartan has also been studied for its potential applications in the treatment of other cardiovascular diseases, such as heart failure and stroke.

properties

Molecular Formula

C18H17FN2O3S

Molecular Weight

360.4 g/mol

IUPAC Name

2-(2-fluorophenyl)-N,N-dimethyl-4-(4-methylphenyl)sulfonyl-1,3-oxazol-5-amine

InChI

InChI=1S/C18H17FN2O3S/c1-12-8-10-13(11-9-12)25(22,23)17-18(21(2)3)24-16(20-17)14-6-4-5-7-15(14)19/h4-11H,1-3H3

InChI Key

WZGXXQAZQKHAFL-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC=C3F)N(C)C

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC=C3F)N(C)C

Origin of Product

United States

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